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Compound of Interest

Compound Name: 3-Hydroxy Benzopyrene-d11

Cat. No.: B588314 Get Quote

Technical Guide: 3-Hydroxy Benzopyrene-d11
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on 3-Hydroxy Benzopyrene-d11, a labeled

metabolite of Benzopyrene. It is intended to serve as a foundational resource for professionals

engaged in research and development involving this compound.

Core Compound Information
3-Hydroxy Benzopyrene-d11 is the deuterated form of 3-Hydroxy Benzopyrene, a metabolite

of the carcinogenic polycyclic aromatic hydrocarbon, Benzopyrene. The stable isotope labeling

makes it a valuable tool in various analytical and research applications, particularly in studies

involving drug metabolism and environmental analysis.

Physicochemical Data
A summary of the key identifiers and properties of 3-Hydroxy Benzopyrene-d11 is presented

below.
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Property Value Source

CAS Number 1246819-35-1 [1][2]

Molecular Formula C₂₀HD₁₁O [1][2]

Molecular Weight 279.38 g/mol [1][2]

Alternate CAS Number 13345-21-6 (unlabeled) [1]

Related Compounds
For comparative analysis and broader experimental context, the properties of the unlabeled 3-

Hydroxy Benzopyrene are provided.

Compound CAS Number Molecular Formula Molecular Weight

3-Hydroxy

Benzopyrene
13345-21-6 C₂₀H₁₂O 268.31 g/mol

Experimental Applications and Workflows
Due to its nature as a labeled internal standard, 3-Hydroxy Benzopyrene-d11 is integral to

quantitative analytical methods such as mass spectrometry. A generalized workflow for its use

in sample analysis is depicted below.
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Generalized analytical workflow using 3-Hydroxy Benzopyrene-d11.

Metabolic Signaling Context
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3-Hydroxy Benzopyrene is a product of the metabolic activation of Benzo[a]pyrene, a process

primarily mediated by cytochrome P450 enzymes. This metabolic pathway is a critical area of

study in toxicology and carcinogenesis.
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Simplified metabolic pathway of Benzo[a]pyrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b588314#3-hydroxy-benzopyrene-d11-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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